N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxypropanamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxypropanamide
• InChI: InChI=1S/C22H18N2O3/c1-15(26-18-7-3-2-4-8-18)21(25)23-17-13-11-16(12-14-17)22-24-19-9-5-6-10-20(19)27-22/h2-15H,1H3,(H,23,25)
• InChI Key: KPLPOQCAINMRDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2)OC4=CC=CC=C4
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxypropanamide, commonly known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BZP belongs to the class of compounds known as benzoxazoles, which have been found to exhibit a range of biological activities. In

Scientific Research Applications

BZP has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been shown to have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. BZP has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, BZP has been shown to inhibit the activity of monoamine oxidase, an enzyme that is involved in the breakdown of dopamine, serotonin, and norepinephrine. This activity suggests that BZP may have potential antidepressant and anxiolytic properties.

Mechanism of Action

BZP has been found to exert its biological effects through a range of mechanisms. One of the primary mechanisms of action of BZP is its ability to inhibit the activity of enzymes such as monoamine oxidase and cyclooxygenase, which are involved in the breakdown of neurotransmitters and inflammatory mediators, respectively. BZP has also been shown to modulate the activity of ion channels and receptors, including the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
BZP has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-tumor properties. BZP has been shown to inhibit the activity of cyclooxygenase, an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. Additionally, BZP has been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in tumor cells. BZP has also been shown to have neuroprotective effects, including the inhibition of amyloid-beta aggregation and the modulation of ion channels and receptors.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BZP in lab experiments is its relatively straightforward synthesis method. BZP can be synthesized using standard laboratory techniques and is readily available. Additionally, BZP has been found to exhibit a range of biological activities, making it a versatile compound for use in a variety of experiments. However, one of the limitations of using BZP in lab experiments is the lack of information on its toxicity and potential side effects. Further research is needed to determine the safety profile of BZP and its potential impact on human health.

Future Directions

There are several future directions for research on BZP. One area of interest is the development of BZP-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. BZP has been found to inhibit the aggregation of amyloid-beta peptides and modulate the activity of ion channels and receptors, making it a promising candidate for the development of new therapies. Another area of interest is the investigation of the potential side effects and toxicity of BZP. Further research is needed to determine the safety profile of BZP and its potential impact on human health. Finally, there is a need for more research on the mechanism of action of BZP and its potential interactions with other compounds.

Synthesis Methods

The synthesis of BZP involves the reaction between 2-phenylpropanoic acid and 2-aminophenol in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with 4-aminobenzoic acid to produce BZP. The synthesis of BZP is a relatively straightforward process and can be carried out using standard laboratory techniques.